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Compound of Interest

Compound Name: 2,2-Dimethylglutaric acid

Cat. No.: B1205061 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling protocols for

2,2-Dimethylglutaric acid (CAS No. 681-57-2). The information is intended to support

laboratory personnel in minimizing risks and ensuring a safe working environment.

Chemical and Physical Properties
2,2-Dimethylglutaric acid is a white crystalline solid.[1] It is an alpha,omega-dicarboxylic acid,

appearing as a powder.[2][3] While generally odorless, it may have a faint acidic scent.[1] It

exhibits moderate solubility in polar solvents like water and ethanol.[1]

Table 1: Physical and Chemical Properties of 2,2-Dimethylglutaric Acid
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Property Value Source(s)

Molecular Formula C₇H₁₂O₄ [2][4]

Molecular Weight 160.17 g/mol [2][4]

Appearance
White to almost white

crystalline powder
[1][2][3][5]

Melting Point 82-86 °C [2][3]

Odor Odorless to faint acidic scent [1][5]

Solubility

Moderately soluble in water

and ethanol; hydrolyzes with

water

[1][2][3]

Toxicological Data and Hazard Identification
2,2-Dimethylglutaric acid is considered to have low acute toxicity upon oral exposure.[1]

However, it is irritating to the eyes, respiratory system, and skin.[1][6] Direct contact or

inhalation of dust particles may cause mild irritation, including redness, itching, or coughing.[1]

The toxicological properties of this substance have not been fully investigated.[6][7]

GHS Hazard Statements:

H315: Causes skin irritation.[4]

H319: Causes serious eye irritation.[4]

H335: May cause respiratory irritation.[4]

Table 2: Hazard Identification and Classification
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Hazard Class GHS Category Description Source(s)

Skin

Corrosion/Irritation
Category 2 Causes skin irritation [4][7]

Serious Eye

Damage/Eye Irritation
Category 2A

Causes serious eye

irritation
[4][7]

Specific target organ

toxicity — Single

exposure

Category 3
May cause respiratory

irritation
[4][7]

Note: There is no evidence of carcinogenicity according to IARC or EPA classifications for

prolonged or repeated exposure.[1]

Experimental Protocols: Safe Handling and Storage
Adherence to proper laboratory procedures is critical when working with 2,2-Dimethylglutaric
acid to minimize exposure and ensure safety.

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks should be conducted before handling. The following

PPE is recommended:

Eye and Face Protection: Chemical safety goggles with side shields or a face shield are

mandatory to protect from splashes and airborne particles.[6][8][9]

Skin Protection: Nitrile or neoprene gloves should be worn to prevent skin contact; double-

gloving is recommended.[8][9] A chemical-resistant apron or a lab coat should also be worn.

[6][8]

Respiratory Protection: When handling the powder outside of a certified chemical fume hood,

or if dust generation is likely, a NIOSH-approved N95 respirator or higher with acid gas

cartridges should be used.[6][8]

Foot Protection: Closed-toe shoes are required at all times in the laboratory.[8]
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Engineering Controls
Ventilation: Always handle 2,2-Dimethylglutaric acid in a well-ventilated area.[1] A certified

chemical fume hood should be used to minimize inhalation exposure, especially when

handling the powder.[8][10]

Emergency Equipment: An emergency eyewash station and safety shower must be readily

accessible and in working order, within a 10-second travel distance from the workstation.[7]

[8]

Handling Procedures
Preparation: Before handling, ensure all necessary PPE is worn correctly and that

emergency equipment is accessible. Review the Safety Data Sheet (SDS).

Weighing and Transfer: Conduct all weighing and transfer operations within a chemical fume

hood to contain any dust.[10] Minimize dust generation and accumulation.[1][6]

Solution Preparation: When dissolving, slowly add the 2,2-Dimethylglutaric acid to the

solvent. If diluting an acidic solution, always add acid to water slowly, never the other way

around, to prevent a potentially violent exothermic reaction.[8]

Transport: When moving containers of 2,2-Dimethylglutaric acid, use a secondary

containment carrier to prevent spills.[8]

Hygiene: Wash hands thoroughly after handling the chemical, even if gloves were worn.[1][6]

Remove contaminated clothing and wash it before reuse.[1][6] Do not eat, drink, or smoke in

the laboratory.[11]

Storage
Store 2,2-Dimethylglutaric acid in a tightly closed container.[1][5][6]

Keep the container in a cool, dry, and well-ventilated area.[1][5][6]

Store away from incompatible substances such as bases, reducing agents, and oxidizing

agents.[6][7]
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Emergency Procedures
First Aid Measures
Table 3: First Aid Procedures for 2,2-Dimethylglutaric Acid Exposure

Exposure Route First Aid Measures Source(s)

Eye Contact

Immediately rinse with plenty

of water for at least 15

minutes, also under the

eyelids. Get medical attention.

[5][6]

Skin Contact

Wash off immediately with

plenty of soap and water for at

least 15 minutes. Remove

contaminated clothing and

shoes. Get medical attention if

symptoms occur.

[5][6]

Inhalation

Remove to fresh air. If not

breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Get

medical attention.

[5][6]

Ingestion

Clean mouth with water and

drink plenty of water

afterwards. Do NOT induce

vomiting. Get medical attention

if symptoms occur.

[5][6]

Spill Response
Small Spills (<1 L): Alert personnel in the immediate area. Wearing appropriate PPE, confine

the spill. Neutralize the acid slowly with a suitable base like sodium bicarbonate, working

from the outside in. Once neutralized (pH 6-8), absorb the residue with an inert material and

collect it in a sealed, labeled container for hazardous waste disposal. Clean the spill area

with soap and water.[8]
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Large Spills (>1 L): Evacuate the laboratory immediately. Alert others and contact the

appropriate emergency response team.[8]

Firefighting Measures
Suitable Extinguishing Media: Use extinguishing measures that are appropriate to the local

circumstances and the surrounding environment, such as water spray, dry chemical, carbon

dioxide, or alcohol-resistant foam.[5][7]

Specific Hazards: Thermal decomposition can lead to the release of irritating and highly toxic

gases and vapors, including carbon monoxide and carbon dioxide.[5][6]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[5][6]

Waste Disposal
Dispose of 2,2-Dimethylglutaric acid and its containers in accordance with local, state, and

federal regulations. Do not empty into drains.[7] Contaminated packaging should be treated as

the chemical itself.

Visualized Workflows
The following diagrams illustrate key safety and handling workflows.
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Caption: General laboratory workflow for handling 2,2-Dimethylglutaric acid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1205061?utm_src=pdf-body-img
https://www.benchchem.com/product/b1205061?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Occurs

Skin Contact Eye Contact Inhalation Ingestion

Remove Contaminated Clothing
Wash with Soap & Water (15 min)

Rinse with Water (15 min)
Lift Eyelids

Move to Fresh Air
Provide Oxygen if Needed

Rinse Mouth with Water
Do NOT Induce Vomiting

Seek Medical Attention

Click to download full resolution via product page

Caption: First aid response pathway for exposure to 2,2-Dimethylglutaric acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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